Cas no 2167777-20-8 (4-ethyl-4-methyl-1-oxa-8-thia-5-azaspiro5.5undecane)

• Product Name: 4-ethyl-4-methyl-1-oxa-8-thia-5-azaspiro5.5undecane
• CAS No: 2167777-20-8
• MF: C₁₁H₂₁NOS
• MW: 215.355541944504
• CID: 6006382
• PubChem ID: 165522554
• Update Time: 2025-06-11

4-ethyl-4-methyl-1-oxa-8-thia-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-4-methyl-1-oxa-8-thia-5-azaspiro5.5undecane
• EN300-1279511
• 2167777-20-8
• 4-ethyl-4-methyl-1-oxa-8-thia-5-azaspiro[5.5]undecane

• Inchi： 1S/C11H21NOS/c1-3-10(2)6-7-13-11(12-10)5-4-8-14-9-11/h12H,3-9H2,1-2H3
• InChI Key： DAPQBUMKXCJQDO-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)NC(C)(CC)CCO2

Computed Properties

• Exact Mass: 215.13438547g/mol
• Monoisotopic Mass: 215.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on 4-ethyl-4-methyl-1-oxa-8-thia-5-azaspiro5.5undecane

4-Ethyl-4-methyl-1-oxa-8-thia-5-azaspiro[5.5]undecane (CAS No. 2167777-20-8): A Comprehensive Overview of Its Properties and Applications

The compound 4-ethyl-4-methyl-1-oxa-8-thia-5-azaspiro[5.5]undecane (CAS No. 2167777-20-8) is a structurally unique spirocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. Its complex nomenclature reflects its intricate molecular architecture, featuring a spiro[5.5]undecane core with heteroatoms (oxygen, sulfur, and nitrogen) strategically positioned to confer specific chemical and biological properties. This article delves into the compound's characteristics, synthesis, and potential applications while addressing trending topics such as sustainable chemistry, drug discovery, and heterocyclic compound optimization.

From a structural perspective, the spirocyclic framework of 4-ethyl-4-methyl-1-oxa-8-thia-5-azaspiro[5.5]undecane offers remarkable rigidity and three-dimensional diversity, making it a valuable scaffold for designing bioactive molecules. Researchers have explored its utility in central nervous system (CNS) drug development, leveraging its ability to cross the blood-brain barrier due to balanced lipophilicity from the ethyl and methyl substituents. Recent studies highlight its potential as a precursor for neuroprotective agents or GABA receptor modulators, aligning with the growing demand for novel neurological therapeutics.

The synthetic routes to CAS 2167777-20-8 often involve multi-step protocols, including cyclization reactions and heteroatom incorporation. Green chemistry principles have been applied to optimize these processes, reducing hazardous byproducts—a response to the industry's shift toward eco-friendly synthesis. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing this compound, ensuring purity for pharmaceutical applications. Notably, its thermal stability and solubility profile make it compatible with various formulation strategies, a topic frequently searched by formulation scientists.

Beyond pharmaceuticals, 4-ethyl-4-methyl-1-oxa-8-thia-5-azaspiro[5.5]undecane has shown promise in advanced material science. Its thia-aza moiety contributes to electron delocalization, suggesting utility in organic semiconductors or catalysis. This aligns with the surge in interest for energy-efficient materials, as evidenced by search trends around renewable energy technologies. Additionally, agrochemical researchers investigate its derivatives as biodegradable pesticides, addressing the global push for sustainable agriculture solutions.

In conclusion, CAS 2167777-20-8 exemplifies the convergence of structural innovation and multidisciplinary application. Its versatility across drug discovery, materials, and agrochemistry positions it as a compound of enduring relevance. Future research may focus on computational modeling to predict new derivatives or scale-up synthesis for industrial adoption—topics increasingly queried in academic and commercial databases. As scientific inquiry evolves, this spirocyclic molecule will likely remain at the forefront of heterocyclic chemistry advancements.